4-Amino-N-isopropylpiperidine-1-carboxamide hydrochloride

• IUPAC Name: 4-amino-N-propan-2-ylpiperidine-1-carboxamide;hydrochloride
• InChI: InChI=1S/C9H19N3O.ClH/c1-7(2)11-9(13)12-5-3-8(10)4-6-12;/h7-8H,3-6,10H2,1-2H3,(H,11,13);1H
• InChI Key: VXQAKTPJWSQRSE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)N1CCC(CC1)N.Cl
• Molecular Formula: C9H20ClN3O
• Molecular Weight: 221.73 g/mol
• CAS RN: 1286273-03-7

Description

Molecular Structure Analysis

The molecular formula of 4-Amino-N-isopropylpiperidine-1-carboxamide hydrochloride is C9H20ClN3O, and its molecular weight is 221.73.

Physical And Chemical Properties Analysis

The molecular formula of 4-Amino-N-isopropylpiperidine-1-carboxamide hydrochloride is C9H20ClN3O, and its molecular weight is 221.73. Further physical and chemical properties are not detailed in the available resources.

Scientific Research Applications

1. Anti-Inflammatory Activities

• Application Summary: This compound has been used in the synthesis of pyrimidines, which are known to display a range of pharmacological effects including anti-inflammatory activities.
• Methods of Application: The synthesis of numerous 5-substituted 2-amino-4,6-dihydroxypyrimidine derivatives was reported for their possible inhibitory effects against immune-induced nitric oxide generation.
• Results: The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.

2. Treatment of Psychotic Disorders

• Application Summary: This compound has been used as a trace amine-associated receptor 1 (TAAR1) agonist for the treatment of psychotic disorders.
• Methods of Application: A set of analogs was synthesized based on a 4-(2-aminoethyl)piperidine core. The four most active compounds were nominated for evaluation in vivo using the dopamine transporter knockout (DAT-KO) rat model of dopamine-dependent hyperlocomotion.
• Results: Out of four compounds, only one compound (AP163) displayed a statistically significant and dose-dependent reduction in hyperlocomotion in DAT-KO rats.

3. Antioxidant and Metal Chelating Properties

• Application Summary: This compound has been used in the synthesis of 4-N-phenylaminoquinoline derivatives, which showed antioxidant and metal chelating properties.
• Methods of Application: The compound was introduced to a previously reported lead compound via piperidine moiety.
• Results: Piperidine incorporation improved the brain exposure of the resulting dual inhibitor.

4. Synthesis of Piperidine Derivatives

• Application Summary: This compound has been used in the synthesis of various piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.
• Methods of Application: The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.
• Results: More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

5. Synthesis of Pyrimidines

• Application Summary: This compound has been used in the synthesis of numerous 5-substituted 2-amino-4,6-dihydroxypyrimidine derivatives.
• Methods of Application: The target compounds were evaluated in mouse peritoneal cells via the in vitro NO analysis.
• Results: Literature studies reveal that a large number of pyrimidines exhibit potent anti-inflammatory effects.

6. Drug Construction

• Application Summary: Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.
• Methods of Application: The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.
• Results: A lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published.

4. Synthesis of Piperidine Derivatives

• Application Summary: This compound has been used in the synthesis of various piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.
• Methods of Application: The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.
• Results: More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

5. Synthesis of Pyrimidines

• Application Summary: This compound has been used in the synthesis of numerous 5-substituted 2-amino-4,6-dihydroxypyrimidine derivatives.
• Methods of Application: The target compounds were evaluated in mouse peritoneal cells via the in vitro NO analysis.
• Results: Literature studies reveal that a large number of pyrimidines exhibit potent anti-inflammatory effects.

6. Drug Construction

• Application Summary: Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.
• Methods of Application: The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.
• Results: A lot of reviews concerning specific methods of pipiridine synthesis , functionalization , and their pharmacological application were published.

Future Directions

4-Amino-N-isopropylpiperidine-1-carboxamide is a useful research chemical compound used in the preparation of benzimidazole derivatives for treatment of diseases caused by abnormal intracellular signaling involving acetylcholine. This suggests potential future directions in medicinal chemistry and drug development.